Cas no 50972-20-8 (Carbonic Acid 1-Chloroethyl Phenyl Ester)

• Product Name: Carbonic Acid 1-Chloroethyl Phenyl Ester
• CAS No: 50972-20-8
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD30719991
• CID: 1062109
• PubChem ID: 13557093
• Update Time: 2025-10-22

Carbonic Acid 1-Chloroethyl Phenyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbonic Acid 1-Chloroethyl Phenyl Ester
• 1-chloroethyl phenyl carbonate
• 413675
• Phenyl 1-Chloroethyl Carbonate
• RLCSVIMOWLKELL-UHFFFAOYSA-N
• Carbonic acid phenyl(1-chloroethyl) ester
• 50972-20-8
• DTXSID60543786
• AKOS037645315
• AS-60079
• DB-243234
• CS-0327121
• A12584
• SCHEMBL4492405
• BCP32498
• 1-Chloroethyl phenyl carbonate;Carbonic Acid 1-Chloroethyl Phenyl Ester

• MDL： MFCD30719991
• Inchi： 1S/C9H9ClO3/c1-7(10)12-9(11)13-8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： RLCSVIMOWLKELL-UHFFFAOYSA-N
• SMILES： ClC(C)OC(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3.2

Additional information on Carbonic Acid 1-Chloroethyl Phenyl Ester

Comprehensive Guide to Carbonic Acid 1-Chloroethyl Phenyl Ester (CAS No. 50972-20-8): Properties, Applications, and Market Insights

Carbonic Acid 1-Chloroethyl Phenyl Ester (CAS No. 50972-20-8) is a specialized organic compound that has garnered attention in various industrial and research applications. This ester derivative, known for its unique chemical structure, combines a phenyl group with a chloroethyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers often seek 1-Chloroethyl Phenyl Carbonate for its role in polymerization processes and as a precursor in fine chemical synthesis.

The growing interest in Carbonic Acid 1-Chloroethyl Phenyl Ester stems from its potential applications in advanced material science. With the increasing demand for high-performance polymers and specialty chemicals, this compound has become a subject of study in academic and industrial laboratories. Its molecular structure, featuring both aromatic and aliphatic components, allows for diverse reactivity, making it valuable in creating tailored materials with specific properties.

One of the most searched questions about CAS 50972-20-8 relates to its stability and handling. While not classified as hazardous under standard conditions, proper storage in cool, dry environments is recommended to maintain its integrity. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a characteristic ester-like odor. Its solubility profile shows good miscibility with common organic solvents, which facilitates its use in various reaction systems.

In pharmaceutical research, Phenyl 1-Chloroethyl Carbonate has shown promise as a building block for drug development. The pharmaceutical industry's continuous search for novel synthetic pathways has increased the demand for such specialized intermediates. Recent studies have explored its potential in prodrug synthesis, where the carbonate group serves as a biodegradable linker in targeted drug delivery systems.

The environmental impact of Carbonic Acid 1-Chloroethyl Phenyl Ester has become a significant topic of discussion, aligning with current sustainability trends. Manufacturers are increasingly asked about the compound's biodegradability and ecological footprint. While comprehensive lifecycle assessments are ongoing, preliminary data suggest that proper waste management protocols can effectively mitigate environmental concerns associated with its production and use.

From a market perspective, the global demand for 1-Chloroethyl Phenyl Carbonate has shown steady growth, particularly in regions with strong chemical and pharmaceutical industries. Asia-Pacific markets have demonstrated particularly robust growth, driven by expanding research activities and increasing investment in specialty chemicals. Price trends for CAS 50972-20-8 have remained relatively stable, with occasional fluctuations tied to raw material availability and production capacity.

Analytical characterization of Carbonic Acid 1-Chloroethyl Phenyl Ester typically involves techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods allow for precise quality control and verification of purity, which is crucial for research and industrial applications. The compound's spectral fingerprints are well-documented in chemical databases, facilitating its identification in complex mixtures.

Recent innovations in green chemistry have explored alternative synthesis routes for Phenyl 1-Chloroethyl Carbonate that minimize energy consumption and reduce byproduct formation. These developments address the growing industry focus on sustainable chemical production. Researchers have reported success with catalytic methods that improve atom economy while maintaining high yields of the desired product.

Safety data for Carbonic Acid 1-Chloroethyl Phenyl Ester indicate that standard laboratory precautions are generally sufficient for handling. Proper ventilation and personal protective equipment are recommended when working with the compound in concentrated forms. Material safety data sheets provide detailed guidance on first aid measures and spill control procedures specific to this chemical.

The future outlook for 1-Chloroethyl Phenyl Carbonate appears promising, with potential applications emerging in advanced material development and biomedical engineering. As research continues to uncover new properties and reactivities of this versatile compound, its role in specialty chemical markets is expected to expand. Ongoing studies are particularly focused on its behavior under various reaction conditions and potential modifications to enhance its performance characteristics.

For researchers considering CAS 50972-20-8 for their projects, several commercial suppliers offer the compound in various purity grades. Technical grade is typically sufficient for industrial applications, while analytical grade is available for research requiring higher purity standards. Bulk purchasing options exist for large-scale applications, with some suppliers providing custom synthesis services for modified derivatives.

In conclusion, Carbonic Acid 1-Chloroethyl Phenyl Ester represents an interesting case study in specialty chemical applications. Its balanced combination of reactivity and stability makes it valuable across multiple disciplines. As chemical innovation continues to advance, compounds like 1-Chloroethyl Phenyl Carbonate will likely play increasingly important roles in developing new materials and pharmaceutical agents.